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Compound of Interest |

Compound Name: Methyl 2-chloro-5-ethoxybenzoate
Cat. No.: B15383537
Get Quote
\ J

CAS Number: 1654755-13-1 Formula: C10H11ClO3 Molecular Weight: 214.65 g/mol

Executive Summary & Strategic Utility

Methyl 2-chloro-5-ethoxybenzoate is a specialized halogenated benzoate ester intermediate
used primarily in the synthesis of pharmacologically active small molecules. Its structural motif
—a benzoate core substituted with a chlorine atom at the ortho position and an ethoxy group at
the meta position (relative to the ester)—makes it a valuable scaffold for developing G-protein
coupled receptor (GPCR) ligands and metabolic enzyme inhibitors.

This guide provides a comprehensive technical analysis of the safety, handling, and synthetic
utility of this compound. Unlike generic Safety Data Sheets (SDS), this document integrates
field-proven handling protocols with retrosynthetic logic to support researchers in drug
discovery.

Chemical Identity & Structural Analysis

Understanding the physicochemical properties is the first step in establishing a safe handling
protocol. The lipophilic ethoxy group combined with the electron-withdrawing chlorine atom
influences both the compound's reactivity and its biological interaction profile.
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Table 1: Physicochemical Properties

Property Value / Description Sourcelinference

CAS Number 1654755-13-1 Boroncore/AOBChem [1]
Methyl 2-chloro-5- )

IUPAC Name Systematic Nomenclature
ethoxybenzoate

Molecular Formula C10H11CIOs3 Calculated

Molecular Weight 214.65 g/mol Calculated
White to off-white crystalline

Appearance ) ] Analog Read-Across*
solid or oil

Boiling Point ~285-290 °C (Predicted) ACD/Labs Prediction

N Soluble in DMSO, MeOH, ) N )
Solubility ) Lipophilic Ester Profile
DCM; Insoluble in water

Purity Standard = 95% (HPLC) Commercial Standard [2]

*Note: Exact experimental MP/BP data is sparse for this specific CAS. Values are estimated
based on the structural analog Methyl 5-chloro-2-methoxybenzoate.

Hazard Identification & Risk Assessment (GHS)

While specific toxicological data for this exact CAS is limited, "read-across" methodology from
structurally similar chlorinated benzoate esters (e.g., Methyl 5-chloro-2-methoxybenzoate, CAS
33924-48-0) indicates a consistent hazard profile.

GHS Classification (Inferred)

 Signal Word:WARNING

e Pictogram: GHSO07 (Exclamation Mark)

Table 2: Hazard Statements & Precautionary Logic

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15383537?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action /

Code Hazard Statement .

Rationale

Lipophilic esters penetrate the
H315 Causes skin irritation stratum corneum, causing local

dermatitis.

Hydrolysis on moist mucosal
H319 Causes serious eye irritation surfaces releases acidic

byproducts (HCI traces).

] o Fine dust or aerosols can

H335 May cause respiratory irritation

irritate the bronchial lining.

Safe Handling & Emergency Response Protocol

The following workflow outlines the decision logic for handling spills and exposure. This
protocol is designed to be self-validating: every step ensures the containment of the hazard
before proceeding.

Workflow 1: Emergency Response Decision Tree
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INCIDENT DETECTED

Assess Incident Type

Direct Contact |Vapor/Dust

Skin/Eye Contact Inhalation/Aerosol Benchtop Spill
Flush with Water (15 min) Move to Fresh Air Contain with Sand/Vermiculite
Remove Contaminated Clothing Support Breathing if needed Do NOT use combustible sawdust

Seek Medical Attention Dispose as Halogenated

(Show SDS/CAS 1654755-13-1) Organic Waste

Click to download full resolution via product page

Figure 1: Decision tree for immediate response to exposure or release of Methyl 2-chloro-5-
ethoxybenzoate.

Handling Best Practices

+ Engineering Controls: Always handle within a certified chemical fume hood. The hydrolysis of
benzoate esters can be slow, but moisture sensitivity requires storage in a cool, dry place.

o PPE:
o Gloves: Nitrile rubber (minimum thickness 0.11 mm) provides adequate splash protection.
o Eyes: Chemical safety goggles (ANSI Z87.1).

o Storage: Store at 2—8°C under inert gas (Nitrogen/Argon) if long-term stability is required, to

prevent hydrolysis to the free acid.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15383537/docs?utm_src=pdf-body-img#technical-guide-sds-analysis-handling-of-methyl-2-chloro-5-ethoxybenzoate
https://www.benchchem.com/product/b15383537/docs?utm_src=pdf-body#technical-guide-sds-analysis-handling-of-methyl-2-chloro-5-ethoxybenzoate
https://www.benchchem.com/product/b15383537/docs?utm_src=pdf-body#technical-guide-sds-analysis-handling-of-methyl-2-chloro-5-ethoxybenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15383537?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis & Application Context

For drug development professionals, the value of Methyl 2-chloro-5-ethoxybenzoate lies in
its ability to serve as a core scaffold. It is a precursor for 2-chloro-5-ethoxybenzoic acid, which
can be further derivatized into amides or heterocycles.

Retrosynthetic Analysis

The compound is typically accessed via alkylation of the phenol or esterification of the acid.
The following diagram illustrates its position in the synthetic pathway.

Workflow 2: Retrosynthesis & Derivatization

Methyl 2-chloro-5-hydroxybenzoate Alkylation

LiOH / THF Amine Coupling Amide Derivatives

(Drug Scaffold)

Methyl 2-chloro-5-ethoxybenzoate
(CAS 1654755-13-1)

2-Chloro-5-ethoxybenzoic acid
(Hydrolysis)

[
Ethyl lodide / K2CO3 |’ o
(Williamson Ether Synthesis) |

1

Click to download full resolution via product page

Figure 2: Synthetic utility showing the formation of the ester and its downstream conversion to
active pharmaceutical ingredients (APIs).

Therapeutic Relevance

Halogenated alkoxy-benzoates are frequently observed in the patent literature for:

e SGLT2 Inhibitors: The ethoxy-chlorophenyl motif mimics the distal ring structures found in
gliflozin-class drugs.

e GPCR Ligands: Specifically, analogs (like the methoxy variant) have been investigated as
Histamine H4 receptor ligands [3].

Ecological & Disposal Considerations

» Ecotoxicity: Predicted to be harmful to aquatic life due to lipophilicity (LogP estimated > 2.5).
Do not allow release into drains.
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e Disposal:
o Classification: Halogenated Organic Waste.

o Protocol: Dissolve in a combustible solvent and burn in a chemical incinerator equipped
with an afterburner and scrubber to handle HCI emissions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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